Cas no 2877663-53-9 (4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• CAS No: 2877663-53-9
• MF: C₁₆H₂₁ClN₂OS
• MW: 324.868741750717
• CID: 5308702
• PubChem ID: 165433158
• Update Time: 2025-05-19

4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040879555
• F6802-8477
• 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• 2877663-53-9
• [1-[(2-Chlorophenyl)methyl]-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C16H21ClN2OS/c17-15-4-2-1-3-13(15)11-18-6-5-14(12-18)16(20)19-7-9-21-10-8-19/h1-4,14H,5-12H2
• InChI Key： FFLAWKUBLDUSMI-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=CC=C2Cl)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 324.1063122g/mol
• Monoisotopic Mass: 324.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.8±45.0 °C(Predicted)
• pka: 8.45±0.40(Predicted)

Additional information on 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine

Comprehensive Overview of 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877663-53-9)

4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877663-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring, a thiomorpholine moiety, and a 2-chlorophenyl group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural complexity and functional diversity.

The compound's pyrrolidine-3-carbonyl backbone is a common motif in bioactive molecules, often associated with enhanced binding affinity and metabolic stability. The incorporation of a thiomorpholine group further enhances its potential as a building block for central nervous system (CNS)-targeting drugs. Given the rising demand for novel neurological therapeutics, this compound has become a focal point in medicinal chemistry studies.

One of the key advantages of 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine is its role in the synthesis of small-molecule inhibitors. With the increasing prevalence of neurodegenerative diseases and psychiatric disorders, pharmaceutical companies are actively exploring compounds like this to develop next-generation treatments. Its structural features suggest potential interactions with G-protein-coupled receptors (GPCRs), which are critical targets in modern drug discovery.

From a synthetic chemistry perspective, this compound offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its 2-chlorophenyl or thiomorpholine groups to optimize pharmacological properties. Such modifications are essential in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents, aligning with current trends in personalized medicine.

In addition to its pharmaceutical applications, 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine is also valuable in chemical biology research. Scientists utilize it as a probe to study enzyme mechanisms and protein-ligand interactions. The growing interest in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has further elevated its relevance in academic and industrial labs.

The market for high-value chemical intermediates like this compound is expanding, driven by advancements in drug discovery technologies and high-throughput screening. Companies specializing in custom synthesis and contract research are increasingly sourcing such compounds to support innovative projects. As the demand for precision medicine grows, so does the need for structurally diverse scaffolds like 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine.

Quality control and regulatory compliance are critical when working with this compound. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity and consistency, which are vital for reproducible research outcomes. Suppliers must adhere to stringent Good Manufacturing Practices (GMP) to meet the expectations of pharmaceutical clients.

In summary, 4-{1-[(2-chlorophenyl)methyl]pyrrolidine-3-carbonyl}thiomorpholine (CAS No. 2877663-53-9) represents a promising candidate for multiple research avenues. Its structural complexity, combined with its potential in neurological drug development and chemical biology, makes it a valuable asset for scientists and manufacturers alike. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in shaping the future of medicine.